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Compound of Interest

Compound Name: 3-(Difluoromethoxy)benzylamine

Cat. No.: B151362 Get Quote

An In-depth Technical Guide to 3-(Difluoromethoxy)benzylamine

Abstract
This technical guide provides a comprehensive overview of 3-(Difluoromethoxy)benzylamine,

a versatile chemical intermediate with significant applications in medicinal chemistry and

materials science. The inclusion of the difluoromethoxy group enhances the metabolic stability

and lipophilicity of parent molecules, making this compound a valuable building block in the

synthesis of novel therapeutic agents and other advanced materials. This document details its

chemical and physical properties, safety and handling protocols, and its role in research and

development, particularly in the fields of neuropharmacology and oncology.

Chemical and Physical Properties
3-(Difluoromethoxy)benzylamine is a colorless to light yellow liquid. Its unique properties are

largely attributed to the difluoromethoxy moiety, which can alter the electronic and

conformational characteristics of molecules into which it is incorporated.[1][2]

Table 1: Physicochemical Properties of 3-(Difluoromethoxy)benzylamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b151362?utm_src=pdf-interest
https://www.benchchem.com/product/b151362?utm_src=pdf-body
https://www.benchchem.com/product/b151362?utm_src=pdf-body
https://www.benchchem.com/product/b151362?utm_src=pdf-body
https://www.chemimpex.com/products/46035
https://www.chemimpex.com/fr/products/46035
https://www.benchchem.com/product/b151362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 244022-71-7 [1][2][3][4]

Molecular Formula C₈H₉F₂NO [1][2][3]

Molecular Weight 173.16 g/mol [1][2][3]

Appearance
Colorless to light orange to

yellow clear liquid
[1][2][5]

Density 1.23 g/cm³ [1][2]

Refractive Index n20/D 1.49 [1][2]

Purity ≥ 95-98% (GC) [1][2][3]

Storage Conditions Store at 2 - 8 °C [1][2]

Safety and Handling
3-(Difluoromethoxy)benzylamine is classified as a corrosive substance that can cause

severe skin burns and eye damage.[6][7] Appropriate personal protective equipment (PPE),

including gloves, protective clothing, and face protection, should be worn when handling this

compound.[7] Work should be conducted in a well-ventilated area or under a chemical fume

hood.[8][9]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement Signal Word

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage
Danger

Data aggregated from supplier Safety Data Sheets.[6][7]

In case of exposure, follow standard first-aid measures. If the substance comes into contact

with skin or eyes, rinse immediately and thoroughly with water for at least 15 minutes and seek

immediate medical attention.[7][8] If inhaled, move the person to fresh air.[7] If swallowed, rinse

the mouth but do not induce vomiting, and call a poison center or doctor immediately.[7]
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Applications in Research and Development
The unique properties imparted by the difluoromethoxy group make 3-
(Difluoromethoxy)benzylamine a valuable intermediate in several areas of research and

industry.

Pharmaceutical Development: This compound is a key building block in the synthesis of

pharmaceuticals, particularly for drugs targeting neurological disorders and for use in

oncology.[1][2][5] The difluoromethoxy group can improve metabolic stability and membrane

permeability, which are desirable characteristics for drug candidates.

Biochemical Research: It is used in studies investigating receptor interactions to understand

how certain drugs can modulate biological pathways.[1][5]

Agrochemicals and Advanced Materials: Beyond pharmaceuticals, it is employed in the

synthesis of advanced materials and agrochemicals, where the difluoromethoxy group can

enhance stability and performance.[1][5]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-
(Difluoromethoxy)benzylamine are not readily available in public literature, a general

synthetic route can be inferred from patents for structurally similar compounds, such as 3-

chloro-5-(difluoromethoxy)benzylamine.[10] The synthesis generally involves a two-step

process: difluoromethylation of a hydroxy-substituted precursor followed by reduction of a nitrile

group.

General Synthetic Protocol:

Difluoromethylation: 3-Hydroxybenzonitrile is used as the starting material. The hydroxyl

group is subjected to difluoromethylation. This is typically achieved using a

difluoromethylating agent (e.g., chlorodifluoromethane) in the presence of a base. The

reaction is carried out under an inert atmosphere (e.g., nitrogen).[10]

Reduction: The resulting 3-(difluoromethoxy)benzonitrile is then reduced to the

corresponding benzylamine. A common reducing agent for this transformation is borane

dimethyl sulfide complex in an anhydrous solvent like tetrahydrofuran (THF).[10]
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Work-up and Purification: Following the reduction, the reaction mixture is quenched, and the

product is extracted using an organic solvent. The crude product is then purified, typically by

column chromatography, to yield 3-(Difluoromethoxy)benzylamine.

General Synthetic Workflow

3-Hydroxybenzonitrile Difluoromethylation
(e.g., with ClCF₂H, Base) 3-(Difluoromethoxy)benzonitrile Reduction

(e.g., with Borane-DMS) 3-(Difluoromethoxy)benzylamine

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(Difluoromethoxy)benzylamine.

Role in Drug Discovery and Development
3-(Difluoromethoxy)benzylamine serves as a critical structural motif in the rational design of

new drugs. Its utility stems from the ability of the difluoromethoxy group to act as a bioisostere

for other functional groups, potentially improving the pharmacokinetic and pharmacodynamic

profile of a lead compound. The benzylamine core provides a reactive handle for further

chemical modification and elaboration into more complex molecular structures. This logical

progression is central to modern drug discovery pipelines.
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Logical Flow in Drug Discovery
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Caption: Role of 3-(Difluoromethoxy)benzylamine in the drug discovery process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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